(2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile

• IUPAC Name: (2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile
• InChI: InChI=1S/C16H18N4/c1-20-15-9-5-4-8-14(15)19-16(20)12(11-17)13-7-3-2-6-10-18-13/h4-5,8-9,18H,2-3,6-7,10H2,1H3/b13-12-
• InChI Key: UQKAEJVGHFEFGU-SEYXRHQNSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=C3CCCCCN3)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C\3/CCCCCN3)/C#N
• Molecular Formula: C16H18N4
• Molecular Weight: 266.34 g/mol

Description

(2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile is a chemical compound that has gained significant attention in scientific research in recent years. This compound, also known as AMB-N-010, has been studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

(2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile has been studied for its potential applications in the field of medicinal chemistry. Specifically, it has been investigated as a potential inhibitor of protein-protein interactions involved in various diseases, such as cancer and viral infections. In addition, it has been shown to have potential as an anti-inflammatory agent and as a modulator of ion channels.

Mechanism of Action

The mechanism of action of (2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile is not fully understood. However, it is believed to act by binding to specific protein targets and inhibiting their function. For example, it has been shown to inhibit the interaction between the oncogenic protein MDM2 and the tumor suppressor protein p53, which is a promising target for cancer therapy.
Biochemical and Physiological Effects:
(2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile has been shown to have various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and modulate the activity of ion channels involved in neuronal signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile is its potential as a selective inhibitor of protein-protein interactions. This makes it a promising candidate for drug development in various diseases. However, one of the limitations of this compound is its relatively low potency compared to other inhibitors of protein-protein interactions.

Future Directions

There are several future directions for research on (2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile. One area of focus could be the development of more potent analogs of this compound. In addition, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound. Finally, the use of (2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile in combination with other drugs or therapies could also be explored as a potential strategy to enhance its efficacy.

Synthesis Methods

The synthesis of (2Z)-2-(azepan-2-ylidene)-2-(1-methylbenzimidazol-2-yl)acetonitrile has been described in several research articles. One of the most commonly used methods involves the reaction of 2-(1-methylbenzimidazol-2-yl)acetonitrile with azepane in the presence of a base, such as potassium carbonate, in an organic solvent, such as acetonitrile. The reaction is typically carried out at room temperature under an inert atmosphere, and the product is obtained after purification by column chromatography.